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Compound of Interest

Compound Name: Cdk-IN-12

cat. No.: B15139923

Application Notes and Protocols for Cdk-IN-12

For Researchers, Scientists, and Drug Development Professionals

Introduction and Mechanism of Action

Cdk-IN-12, also documented as CDK12-IN-2, is a potent and selective inhibitor of Cyclin-
Dependent Kinase 12 (CDK12) and its close homolog, CDK13.[1] As a member of the
transcription-associated CDKs, CDK12 forms a complex with Cyclin K (CycK). This complex
plays a critical role in regulating gene transcription by phosphorylating the C-terminal domain
(CTD) of RNA polymerase Il (RNAP II) at the Serine 2 position (p-Ser2).[2][3][4] This
phosphorylation event is essential for the transcriptional elongation of long genes, many of
which are integral to the DNA Damage Response (DDR) pathway, including key homologous
recombination (HR) genes like BRCAL, ATR, FANCI, and FANCD2.[1]

By inhibiting CDK12, Cdk-IN-12 prevents the phosphorylation of RNAP I, leading to a
disruption in the transcription of these crucial DDR genes. This impairment of the DNA repair
machinery can induce a "BRCAness" phenotype, creating a synthetic lethal vulnerability in
cancer cells that can be exploited, particularly in combination with DNA-damaging agents or
PARP inhibitors.
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Proper handling and storage of Cdk-IN-12 are critical to maintain its stability, activity, and
ensure user safety.

Safety Precautions

o Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat,
safety glasses, and chemical-resistant gloves when handling the compound.

o Ventilation: Handle the solid compound and concentrated stock solutions in a well-ventilated
area or a chemical fume hood to avoid inhalation of dust or vapors.

o Accidental Exposure:
o Skin Contact: Immediately wash the affected area with soap and plenty of water.

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing and seek medical attention.

o Inhalation: Move to fresh air. If breathing is difficult, seek medical attention.

o Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical
attention.

Storage Conditions

Adherence to recommended storage conditions is essential to preserve the compound's
integrity over time.

Storage .

Form Duration Notes
Temperature

i Store in a dry, dark
Solid (Powder) -20°C > 4 years
place.

Stock Solution (in For short-term
-20°C Up to 1 month

DMSO) storage.

Recommended for
-80°C Up to 6 months

long-term storage.
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Crucial Handling Tip: To prevent degradation from repeated freeze-thaw cycles, it is highly
recommended to aliquot the stock solution into single-use volumes before freezing.

Physicochemical and In Vitro Activity Data

The following tables summarize the key properties and inhibitory activities of Cdk-IN-12.

Table 1: Physicochemical .

Property Value

CAS Number 2244987-03-7

Molecular Formula Cs2H32N602

Molecular Weight 532.6 g/mol

Appearance Solid

Solubility DMSO: 50 mg/mL (93.87 mM)

Ethanol: Slightly soluble (0.1-1 mg/mL)

Table 2: In Vitro Inhibitory Activity (ICso)

Target ICs0 Cell Line | Condition
CDK12 52 nM Biochemical Assay
CDK13 10 nM Biochemical Assay
CDK2 >100 uM Biochemical Assay
CDK7 >10 uM Biochemical Assay
CDK8 >10 pM Biochemical Assay
CDK9 16 uM Biochemical Assay
p-Ser2 RNAP Il 185 nM SK-BR-3 cells

Cell Growth 0.8 uM SK-BR-3 cells

Data sourced from multiple vendors and publications.
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Signaling Pathways and Experimental Workflows
Cdk-IN-12 Mechanism of Action

The following diagram illustrates the signaling pathway affected by Cdk-IN-12.
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Mechanism of Cdk-IN-12 action on transcription.

General Experimental Workflow

This workflow outlines the typical steps for an in vitro cell-based assay using Cdk-IN-12.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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